Cas no 86984-20-5 (2-chloro-6-phenyl-3,4-dihydropyrimidin-4-one)

• Product Name: 2-chloro-6-phenyl-3,4-dihydropyrimidin-4-one
• CAS No: 86984-20-5
• MF: C₁₀H₇ClN₂O
• MW: 206.62838101387
• CID: 2134170
• PubChem ID: 135621451
• Update Time: 2025-08-03

2-chloro-6-phenyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-phenyl-4(3H)-Pyrimidinone
• 2-chloro-6-phenyl-3,4-dihydropyrimidin-4-one
• SCHEMBL9797587
• 2-Chloro-6-phenylpyrimidin-4(3H)-one
• 2-chloro-4-phenyl-1H-pyrimidin-6-one
• SCHEMBL22717729
• starbld0026313
• 86984-20-5
• DA-26410
• 947-309-5
• EN300-1699089

• Inchi： 1S/C10H7ClN2O/c11-10-12-8(6-9(14)13-10)7-4-2-1-3-5-7/h1-6H,(H,12,13,14)
• InChI Key： KZICQWCTHPUYDT-UHFFFAOYSA-N
• SMILES： ClC1NC(C=C(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 206.0246905Da
• Monoisotopic Mass: 206.0246905Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 41.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-chloro-6-phenyl-3,4-dihydropyrimidin-4-one

2-Chloro-6-Phenyl-3,4-Dihydropyrimidin-4-One (CAS No. 86984-20-5)

2-Chloro-6-phenyl-3,4-dihydropyrimidin-4-one, also known by its CAS number 86984-20-5, is a heterocyclic organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrimidinones, which are derivatives of pyrimidine with a ketone group and a hydrogenated ring system. The presence of a chlorine atom at position 2 and a phenyl group at position 6 imparts distinctive chemical properties and biological activity to this molecule.

The structure of 2-chloro-6-phenyl-3,4-dihydropyrimidin-4-one consists of a six-membered ring with two nitrogen atoms at positions 1 and 3. The ring is partially hydrogenated, with a double bond between positions 3 and 4. The ketone group at position 4 contributes to the stability and reactivity of the molecule. The chlorine atom at position 2 introduces electron-withdrawing effects, while the phenyl group at position 6 provides aromaticity and enhances the molecule's lipophilicity, making it potentially bioavailable for pharmacological applications.

Recent studies have explored the potential of 2-chloro-6-phenyl-dihydropyrimidinone as a lead compound in drug discovery. Researchers have investigated its ability to inhibit specific enzymes and receptors involved in various disease pathways, such as cancer, inflammation, and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. This finding suggests its potential as an anticancer agent.

In addition to its pharmacological applications, CAS No. 86984-20-5 has been utilized as an intermediate in the synthesis of more complex heterocyclic compounds. Its versatile structure allows for further functionalization by introducing additional substituents or modifying existing groups to optimize biological activity or improve pharmacokinetic properties.

The synthesis of 2-chloro-6-phenyl-dihydropyrimidinone typically involves multi-step reactions that include nucleophilic substitutions, condensation reactions, and hydrogenation processes. One common approach involves the reaction of chloropyrimidine derivatives with appropriate carbonyl compounds under acidic or basic conditions, followed by hydrogenation to achieve the dihydro form. The optimization of these reaction conditions has been a focus of recent research to enhance yield and purity.

In terms of physical properties, this compound is generally stable under normal storage conditions but may degrade under strong acidic or basic environments. Its solubility in organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications, including chromatography and spectroscopy analyses.

The increasing interest in dihydropyrimidinones as bioactive molecules has led to extensive research on their structural modifications and mechanistic studies. By leveraging computational chemistry tools such as molecular docking and quantum mechanics simulations, scientists can predict the binding affinities of these compounds to target proteins and design more effective drug candidates.

In conclusion, CAS No. 86984-20-5, or 2-chloro-6-phenyl-dihydropyrimidinone, represents a promising scaffold for drug development due to its unique chemical properties and biological activity. Ongoing research continues to uncover new applications and optimize its potential as a therapeutic agent across diverse disease areas.